![molecular formula C9H10F3NO2 B1517066 2-[4-Amino-3-(trifluoromethyl)phenoxy]ethan-1-ol CAS No. 1021024-20-3](/img/structure/B1517066.png)
2-[4-Amino-3-(trifluoromethyl)phenoxy]ethan-1-ol
Overview
Description
“2-[4-Amino-3-(trifluoromethyl)phenoxy]ethan-1-ol” is a chemical compound with the molecular formula C9H10F3NO2 and a molecular weight of 221.18 g/mol . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-[4-Amino-3-(trifluoromethyl)phenoxy]ethan-1-ol” consists of a trifluoromethyl group (-CF3), an amino group (-NH2), and a phenoxy group (-O-C6H4-) attached to an ethan-1-ol backbone .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[4-Amino-3-(trifluoromethyl)phenoxy]ethan-1-ol” are not fully detailed in the searched resources. The compound has a molecular weight of 221.18 g/mol .Scientific Research Applications
Pharmaceutical Research
Compounds with trifluoromethyl groups, like “2-[4-Amino-3-(trifluoromethyl)phenoxy]ethan-1-ol”, are often explored in pharmaceutical research due to their potential biological activity. The presence of a trifluoromethyl group can enhance the metabolic stability and bioavailability of pharmaceuticals .
Material Science
In material science, such compounds may be used to synthesize advanced materials with unique properties, such as increased resistance to degradation or improved mechanical strength .
Agrochemical Development
The trifluoromethyl group is also significant in the development of agrochemicals, where it can contribute to the creation of more effective pesticides or herbicides .
Fluorine Chemistry
In fluorine chemistry, these compounds are valuable for studying C–F bond activation and developing new fluorination reactions .
Spectroscopic Analysis
The electronic properties of trifluoromethyl compounds make them suitable for spectroscopic analysis, aiding in the understanding of complex molecular structures .
Catalysis
They may also be used in catalysis, where their unique electronic effects can influence reaction pathways and outcomes .
Environmental Science
In environmental science, research into trifluoromethyl compounds can help assess their impact on ecosystems and develop methods for their safe disposal or degradation .
Computational Chemistry
Finally, computational studies often involve trifluoromethyl compounds to predict their behavior and interactions in various chemical processes .
Recent advances in the synthesis and applications of α-(trifluoromethyl) - RSC DFT Study on the Electronic Properties - ACS Publications Synthesis and application of trifluoromethylpyridines - JSTAGE Organosoluble and Light-Colored Fluorinated Polyimides - Nature
properties
IUPAC Name |
2-[4-amino-3-(trifluoromethyl)phenoxy]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO2/c10-9(11,12)7-5-6(15-4-3-14)1-2-8(7)13/h1-2,5,14H,3-4,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLWIMKXVVRACGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OCCO)C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-Amino-3-(trifluoromethyl)phenoxy]ethan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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